An In-depth Technical Guide to 3-Anilino-1-propanol: A Versatile Bifunctional Intermediate
An In-depth Technical Guide to 3-Anilino-1-propanol: A Versatile Bifunctional Intermediate
Executive Summary
This technical guide provides a comprehensive examination of 3-Anilino-1-propanol (CAS No. 31121-11-6), a key organic intermediate possessing both secondary amine and primary alcohol functionalities. Its unique structure, featuring a flexible three-carbon chain linking an aniline moiety to a hydroxyl group, makes it a valuable building block in organic synthesis. This document details its chemical structure, physicochemical properties, spectroscopic signature, and common synthetic pathways. Furthermore, it explores the compound's reactivity and highlights its critical role as a scaffold in the development of novel therapeutic agents and other advanced materials, offering researchers and drug development professionals a thorough resource for leveraging its chemical potential.
Introduction: The Strategic Importance of a Bifunctional Scaffold
In the landscape of medicinal chemistry and material science, molecules that offer multiple points for chemical modification are of paramount importance. 3-Anilino-1-propanol, also known as N-(3-Hydroxypropyl)aniline, is a prime example of such a versatile intermediate.[1] It belongs to the aminopropanol class of compounds, which are recognized as crucial structural elements in biologically active molecules and ligands for asymmetric catalysis.[2]
The inherent duality of its structure—a nucleophilic secondary amine and a primary alcohol—allows for selective and sequential reactions, enabling the construction of complex molecular architectures.[3] The presence of the aniline group introduces aromatic properties and a site for further functionalization, while the propanol chain provides conformational flexibility. This combination is particularly advantageous in drug discovery, where the scaffold can be used to synthesize libraries of compounds for screening against biological targets, such as in the development of novel antimalarial agents.[4][5] This guide serves as a technical deep-dive into the core properties and applications of 3-Anilino-1-propanol, providing the foundational knowledge necessary for its effective utilization in research and development.
Chemical Identity and Molecular Structure
A precise understanding of a compound's identity and structure is the bedrock of all subsequent chemical investigation.
Nomenclature and Chemical Identifiers
To ensure unambiguous identification, 3-Anilino-1-propanol is cataloged under several standard chemical identifiers.
| Property | Value | Source(s) |
| IUPAC Name | 3-anilinopropan-1-ol | [6] |
| Synonyms | N-(3-Hydroxypropyl)aniline, 3-(Phenylamino)propan-1-ol | [1][3] |
| CAS Number | 31121-11-6 | [1][6] |
| Molecular Formula | C₉H₁₃NO | [1][7] |
| Molecular Weight | 151.21 g/mol | [1][6] |
| InChI Key | GZYBSURBYCLNSM-UHFFFAOYSA-N | [6][7] |
| SMILES | OCCCNc1ccccc1 | [3][7] |
Molecular Structure
The structure of 3-Anilino-1-propanol consists of a benzene ring bonded to the nitrogen atom of a 3-aminopropanol backbone. This arrangement makes it both a secondary aromatic amine and a primary alcohol.
Physicochemical Properties
The physical and chemical properties of 3-Anilino-1-propanol are a direct consequence of its molecular structure, influencing its behavior in reactions and its handling requirements. The presence of both a hydrogen bond donor (-OH, -NH) and acceptor (-O-, -N-) contributes to its solubility in polar solvents.[3][6]
| Property | Value | Source(s) |
| Appearance | Light yellow to orange clear liquid | [3][8][9] |
| Density | 1.063 g/cm³ (at 26 °C) | [10] |
| Boiling Point | 140 °C at 0.4 mmHg | [10] |
| Topological Polar Surface Area | 32.3 Ų | [6] |
| Octanol/Water Partition Coeff. (XLogP3) | 1.8 | [6] |
| Purity | >98.0% (GC) | [8] |
Spectroscopic Characterization
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¹H NMR: The spectrum would feature distinct signals for the aromatic protons on the phenyl ring, typically in the δ 6.5-7.5 ppm range. The three methylene groups (-CH₂-) of the propanol chain would appear as multiplets between δ 1.5-4.0 ppm. The protons on the -NH and -OH groups would likely appear as broad singlets whose chemical shifts are concentration and solvent-dependent.
-
¹³C NMR: The spectrum would show six distinct signals for the aromatic carbons and three signals for the aliphatic carbons of the propanol chain.
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Infrared (IR) Spectroscopy: Key absorption bands would confirm the presence of the functional groups: a broad band around 3300-3400 cm⁻¹ for the O-H stretch, a sharp band around 3350-3450 cm⁻¹ for the N-H stretch, C-H stretching bands for aromatic (above 3000 cm⁻¹) and aliphatic (below 3000 cm⁻¹) protons, and C=C stretching bands in the 1450-1600 cm⁻¹ region for the aromatic ring.
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Mass Spectrometry (MS): The molecular ion peak (M⁺) would be observed at m/z = 151, corresponding to the compound's molecular weight.[1]
Synthesis and Reactivity
General Synthetic Pathway
3-Anilino-1-propanol is typically synthesized via the nucleophilic substitution reaction between aniline and a suitable 3-carbon electrophile containing a hydroxyl group or a precursor. A common and cost-effective method involves the reaction of aniline with 3-chloro-1-propanol under basic conditions. The base serves to deprotonate the aniline, increasing its nucleophilicity, and to neutralize the HCl byproduct.
Experimental Protocol: Synthesis via Nucleophilic Substitution
This protocol is a representative procedure based on established chemical principles for N-alkylation of anilines.
-
Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add aniline (1.0 eq.), 3-chloro-1-propanol (1.1 eq.), and potassium carbonate (2.0 eq.) as the base.
-
Solvent Addition: Add a suitable polar aprotic solvent, such as acetonitrile, to the flask to achieve a reactant concentration of approximately 0.5 M.
-
Reaction: Heat the mixture to reflux (approximately 82°C for acetonitrile) and maintain stirring for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
-
Workup: After cooling to room temperature, filter the reaction mixture to remove the inorganic salts. Concentrate the filtrate under reduced pressure.
-
Extraction: Redissolve the residue in ethyl acetate and wash sequentially with water and brine.
-
Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the crude product via silica gel column chromatography to yield pure 3-Anilino-1-propanol.
Chemical Reactivity
The utility of 3-Anilino-1-propanol stems from the distinct reactivity of its two functional groups.[3]
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The Secondary Amine: The nitrogen atom is nucleophilic and can undergo a variety of reactions, including acylation to form amides, further alkylation, and participation in coupling reactions.
-
The Primary Alcohol: The hydroxyl group can be oxidized to an aldehyde or carboxylic acid, esterified with carboxylic acids or their derivatives, or converted into a good leaving group (e.g., a tosylate) for subsequent nucleophilic substitution.
This orthogonal reactivity allows for selective protection and derivatization, making it a powerful tool for building molecular complexity.
Applications in Research and Drug Development
3-Anilino-1-propanol is not typically an active pharmaceutical ingredient (API) itself, but rather a crucial intermediate or scaffold used in the synthesis of APIs and other high-value chemicals.[3][]
Scaffold for Bioactive Molecules
The 1-aryl-3-aminopropanol motif is present in numerous biologically active compounds. The flexible C3 linker is particularly effective at positioning the aromatic ring and a second functional group to interact with distinct pockets of a biological target, such as an enzyme active site or a receptor. Researchers leverage this scaffold to synthesize derivatives for screening in various therapeutic areas, including malaria, where 1-aryl-3-substituted propanol derivatives have shown promise.[4][5]
Intermediate in Multi-Step Synthesis
The compound serves as a key building block in the total synthesis of more complex molecules. For example, the amino alcohol functionality is a precursor to β-amino ketones via oxidation, which are themselves important intermediates in organic synthesis, including in Mannich-type reactions.[14] Its role is to introduce a specific phenylamino-propyl fragment into a target molecule efficiently.
Safety and Handling
As with any laboratory chemical, proper handling of 3-Anilino-1-propanol is essential for ensuring laboratory safety.
-
Hazard Classification: According to the Globally Harmonized System (GHS), 3-Anilino-1-propanol is classified as causing skin irritation (H315) and serious eye irritation (H319).[6] Some data also suggests it may be harmful if swallowed (H302) and may cause respiratory irritation (H335).[6]
-
Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat when handling this compound.[15] Work should be conducted in a well-ventilated area or a chemical fume hood.[16]
-
First Aid Measures:
-
Skin Contact: Take off contaminated clothing and wash the affected area with plenty of water.
-
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[16]
-
Ingestion: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor immediately.[16]
-
-
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[16]
-
Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.
Conclusion
3-Anilino-1-propanol is a strategically valuable chemical intermediate whose utility is derived from its bifunctional nature. The presence of both an aniline nitrogen and a primary alcohol on a flexible propyl chain provides chemists with a versatile scaffold for constructing complex molecules. Its well-defined physicochemical properties, predictable reactivity, and established role in the synthesis of bioactive compounds make it an indispensable tool for professionals in drug development and chemical research. A thorough understanding of its properties, synthesis, and handling, as detailed in this guide, is key to unlocking its full potential in scientific innovation.
References
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- 5. New 1-Aryl-3-Substituted Propanol Derivatives as Antimalarial Agents [mdpi.com]
- 6. 3-(Phenylamino)propan-1-ol | C9H13NO | CID 410467 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. 3-anilino-1-propanol [stenutz.eu]
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- 9. 3-Anilino-1-propanol | CymitQuimica [cymitquimica.com]
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